Cas no 2228643-35-2 (2-methyl-4-(pyrimidin-2-yl)butanoic acid)

• Product Name: 2-methyl-4-(pyrimidin-2-yl)butanoic acid
• CAS No: 2228643-35-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6070685
• PubChem ID: 165686872
• Update Time: 2025-11-05

2-methyl-4-(pyrimidin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(pyrimidin-2-yl)butanoic acid
• 2228643-35-2
• EN300-1765795

• Inchi： 1S/C9H12N2O2/c1-7(9(12)13)3-4-8-10-5-2-6-11-8/h2,5-7H,3-4H2,1H3,(H,12,13)
• InChI Key： DUMDGEDGAMQVDS-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.1Ų